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Compound of Interest

Compound Name: 1-(Boc-amino-acetyl)-pyrrolidine

CAS No.: 883554-96-9

Cat. No.: B2458471

Get Quote

Executive Summary
N-Boc-glycylpyrrolidine (tert-butyl (2-oxo-2-(pyrrolidin-1-yl)ethyl)carbamate) is a critical

dipeptide intermediate used in the synthesis of proline-based peptidomimetics and inhibitors for

enzymes such as Dipeptidyl Peptidase-4 (DPP-4) and Prolyl Oligopeptidase (POP).[1][2] It

serves as the protected precursor to glycylpyrrolidine, a core scaffold found in antidiabetic

drugs like Vildagliptin.[2][3]

This guide provides a validated protocol for its synthesis, physicochemical characterization,

and application in medicinal chemistry.[2][3]

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6]
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Property Detail

IUPAC Name
tert-Butyl (2-oxo-2-(pyrrolidin-1-

yl)ethyl)carbamate

Common Names N-Boc-Gly-pyrrolidide; Boc-Gly-Pyrrolidine

CAS Number
Not widely listed in commercial catalogs;

typically synthesized in-house.[1][2]

SMILES CC(C)(C)OC(=O)NCC(=O)N1CCCC1

Molecular Formula C₁₁H₂₀N₂O₃

Quantitative Physical Data
Parameter Value Notes

Molecular Weight 228.29 g/mol Average Mass

Monoisotopic Mass 228.1474 Da
For Mass Spectrometry

(HRMS)

Physical State White to off-white solid
Depends on purification

method

Solubility
Soluble in DCM, EtOAc,

MeOH, DMSO

Insoluble in water (unless

deprotected)

LogP (Predicted) ~0.8 - 1.2
Lipophilic due to

Boc/Pyrrolidine

Synthesis & Production Protocol
Context: As this compound is often a custom intermediate, a robust in-house synthesis protocol

is required. The following method utilizes standard carbodiimide coupling chemistry, optimized

for yield and purity.

Reaction Scheme
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The synthesis involves the coupling of N-Boc-Glycine (Carboxylic Acid) with Pyrrolidine (Amine)

using EDC/HOBt activation to prevent racemization (though Glycine is achiral, this

standardizes the protocol for chiral analogs).[1][2][3]

N-Boc-Glycine
(C7H13NO4)

Activation
(EDC·HCl / HOBt)

DCM/DMF, 0°C

Pyrrolidine
(C4H9N)

Active Ester
(OBt-Intermediate)

Nucleophilic Attack N-Boc-glycylpyrrolidine
(C11H20N2O3)

RT, 12h

Click to download full resolution via product page

Figure 1: Synthesis pathway for N-Boc-glycylpyrrolidine via EDC/HOBt coupling.

Step-by-Step Methodology
Reagents:

N-Boc-Glycine (1.0 eq)[1][2]

Pyrrolidine (1.1 eq)[1][3]

EDC[1][2][3]·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)[1][2]

HOBt (Hydroxybenzotriazole) (1.2 eq)[1][3]

DIEA (N,N-Diisopropylethylamine) (2.5 eq)[1]

Solvent: Dichloromethane (DCM) (anhydrous)[1]

Protocol:

Activation: Dissolve N-Boc-Glycine (1.0 eq) in anhydrous DCM (0.1 M concentration). Add

HOBt (1.2 eq) and EDC·HCl (1.2 eq) at 0°C. Stir for 30 minutes to form the active ester.

Coupling: Add Pyrrolidine (1.1 eq) followed by DIEA (2.5 eq) dropwise.
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Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours under

nitrogen atmosphere.

Monitoring: Check reaction progress via TLC (Mobile Phase: 50% EtOAc/Hexanes). The

product typically appears at R_f ~ 0.4–0.5.[2][3]

Workup:

Dilute with EtOAc.[2][3]

Wash sequentially with: 1M HCl (removes unreacted amine/EDC), Sat. NaHCO₃ (removes

unreacted acid), and Brine.[2][3]

Dry organic layer over MgSO₄, filter, and concentrate in vacuo.[2][3]

Purification: If necessary, purify via flash column chromatography (SiO₂, Gradient: 0→50%

EtOAc in Hexanes).

Characterization & Quality Control
Verification of the product structure is essential before proceeding to deprotection or biological

assays.[2][3]

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃ (Chloroform-d) Key Signals:

δ 7.55–7.48 (br s, 1H): Amide NH (Boc-NH).[1][2][3]

δ 3.98 (d, 2H): Glycine α-protons (N-CH₂-CO).[1][2][3] Note: Appears as a doublet due to

coupling with NH.[1][2][3]

δ 3.48–3.40 (m, 4H): Pyrrolidine ring protons adjacent to Nitrogen (N-CH₂-).[1][2][3]

δ 1.95–1.85 (m, 4H): Pyrrolidine ring protons (C-CH₂-C).[1][2][3]

δ 1.45 (s, 9H): Boc tert-butyl group (C(CH₃)₃).[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.caymanchem.com/product/11614/olmesartan-medoxomil
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.caymanchem.com/product/11614/olmesartan-medoxomil
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.caymanchem.com/product/11614/olmesartan-medoxomil
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.caymanchem.com/product/11614/olmesartan-medoxomil
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.caymanchem.com/product/11614/olmesartan-medoxomil
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.caymanchem.com/product/11614/olmesartan-medoxomil
https://www.lgcstandards.com/BN/en/Olmesartan-Acid/p/TRC-O550001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/665061
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2458471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (LC-MS)[1][2][3]
Method: ESI (Electrospray Ionization), Positive Mode.[2][3]

Expected Ions:

[M+H]⁺: 229.3 m/z[1][3]

[M+Na]⁺: 251.3 m/z (Sodium adduct is common)[1][3]

[M+H-Boc]⁺: ~129.1 m/z (Fragment indicating loss of Boc group)[1][2][3]

Applications in Drug Development[1][5][7][8]
Vildagliptin & DPP-4 Inhibitors
N-Boc-glycylpyrrolidine is the direct precursor to the Gly-Pro core found in DPP-4 inhibitors.[1]

[2]

Mechanism: The Boc group is removed (using TFA/DCM or HCl/Dioxane) to yield

Glycylpyrrolidine (Gly-Pyrrolidide).[1][2][3]

Functionalization: In Vildagliptin synthesis, the pyrrolidine ring is substituted with a nitrile

group at the 2-position ((S)-1-[N-(3-hydroxy-1-adamantyl)glycyl]pyrrolidine-2-carbonitrile).[1]

[2] The N-Boc-glycylpyrrolidine structure serves as a simplified model for optimization of the

glycine coupling step.[1][2][3]

Prolyl Oligopeptidase (POP) Assays
The deprotected form (Gly-Pyrrolidide) acts as a substrate analog or competitive inhibitor in

POP assays, helping researchers map the S1 subsite specificity of the enzyme.[1][2][3]
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Figure 2: Downstream applications of N-Boc-glycylpyrrolidine in medicinal chemistry.

Handling & Stability
Storage: Store at -20°C in a desiccator. The Boc group is stable to base and mild

nucleophiles but sensitive to strong acids.[2][3]

Stability: Stable in solid form for >1 year. In solution (DCM/DMSO), stable for weeks at 4°C.

[2][3]

Safety: Standard PPE (gloves, goggles) required.[2][3] Avoid inhalation of dust.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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